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Compound of Interest

Compound Name: 4-tert-Butylphenoxyacetyl chloride

Cat. No.: B1297758

This document provides comprehensive guidance on the proper disposal procedures for 4-tert-
Butylphenoxyacetyl chloride, designed for laboratory professionals. The following protocols
emphasize safety and compliance with standard chemical handling practices.

Immediate Safety and Hazard Information

4-tert-Butylphenoxyacetyl chloride is a corrosive liquid that causes severe skin burns and
eye damage.[1][2] It is highly reactive and reacts with water, often violently.[3][4] The vapor is
pungent and can cause respiratory irritation.[1][2] All handling and disposal procedures must be
conducted in a well-ventilated chemical fume hood while wearing appropriate Personal
Protective Equipment (PPE).

Required Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles and a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene).

Body Protection: A flame-retardant lab coat and closed-toe shoes.

Respiratory Protection: Use in a fume hood is mandatory. If exposure limits may be
exceeded, a NIOSH/MSHA approved respirator may be necessary.[1]

Properties and Hazard Summary
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The following table summarizes the key physical, chemical, and hazard data for 4-tert-
Butylphenoxyacetyl chloride.

Property Value Reference
Molecular Formula C12H15CIO2 [2][3]
Molecular Weight 226.71 g/mol [2]

CAS Number 90734-55-7 [11131[5]
Appearance Colorless Liquid [1112]

Odor Pungent [1][2]
Boiling Point 130 - 132 °C (266 - 269.6 °F) [1]

Primary Hazards GHSO05: Corrosive [2]

H314: Causes severe skin
Hazard Statements [2]
burns and eye damage

Signal Word Danger [2]

Experimental Protocol: Neutralization and Disposal

Acyl chlorides must be neutralized before disposal.[6] This procedure converts the reactive 4-
tert-Butylphenoxyacetyl chloride into less hazardous compounds (a carboxylate salt and an
alcohol) through a controlled reaction (hydrolysis/neutralization).

Objective:

To safely neutralize small quantities of 4-tert-Butylphenoxyacetyl chloride for subsequent
disposal as hazardous waste.

Materials:

¢ 4-tert-Butylphenoxyacetyl chloride waste
e Sodium Bicarbonate (NaHCOs) or Sodium Hydroxide (NaOH), 5-10% aqueous solution

 |sopropanol or Ethanol (optional, as a co-solvent)
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Large beaker (at least 10x the volume of the chloride waste)

Stir plate and magnetic stir bar

Ice bath

pH paper or pH meter

Appropriate hazardous waste container

Procedure:

e Preparation:
o Perform the entire procedure within a certified chemical fume hood.

o Place a large beaker containing a magnetic stir bar on a stir plate inside an ice bath for
temperature control.[6]

o Pour a 5-10% aqueous solution of sodium bicarbonate into the beaker. The volume should
be sufficient to neutralize the acyl chloride and the resulting HCI (a 10-fold excess is
recommended).

¢ Neutralization:

[¢]

Begin stirring the sodium bicarbonate solution at a moderate speed.

o Using a pipette or dropping funnel, add the 4-tert-Butylphenoxyacetyl chloride waste to
the stirred basic solution very slowly and dropwise.[6] The reaction is exothermic and will
release gas (CO: if using bicarbonate); rapid addition can cause violent splashing and
boiling.[4][6]

o Maintain the temperature of the reaction mixture below 25°C using the ice bath.[6]

o After the addition is complete, allow the mixture to stir for at least one hour to ensure the
reaction is complete.

o Verification:
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o Cease stirring and check the pH of the aqueous solution using pH paper or a calibrated
pH meter.

o The final pH should be between 6 and 8. If the solution is still acidic, slowly add more
sodium bicarbonate solution until the pH is neutral.

e Final Disposal:

o The neutralized solution contains 4-tert-butylphenoxyacetic acid sodium salt and sodium
chloride.

o Transfer the final, neutralized solution to a properly labeled hazardous waste container.

o Dispose of the container through your institution's approved waste disposal plant or
service.[1][2][7] Do not pour down the drain.[2]

Disposal Workflow Visualization

The following diagram illustrates the logical workflow for the safe disposal of 4-tert-
Butylphenoxyacetyl chloride.
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Caption: Disposal workflow for 4-tert-Butylphenoxyacetyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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